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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-
Dibromohydroquinone (CAS No: 14753-51-6). The information is curated for researchers,

scientists, and professionals in drug development who require precise data for their work. This

document presents quantitative data in a structured format, outlines relevant experimental

protocols, and includes a visual workflow for property determination.

Core Physical and Chemical Properties
2,5-Dibromohydroquinone is a brominated aromatic organic compound.[1] It presents as a

solid, ranging in color from white to a light yellow or orange powder or crystalline form.[2] Its

chemical structure consists of a hydroquinone ring substituted with two bromine atoms at the 2

and 5 positions. The presence of these bromine atoms significantly influences the compound's

reactivity, making it a useful reagent in organic synthesis, particularly in electrophilic

substitution reactions.[1]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical and chemical properties of 2,5-
Dibromohydroquinone.
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Property Value Source(s)

Molecular Formula C₆H₄Br₂O₂ [1][3][4]

Molecular Weight 267.90 g/mol [3][4][5]

Melting Point 191-194 °C [5]

191.0-195.0 °C [2]

Assay (Purity) >98.0% (GC)(T) [2]

97% [5]

InChI
InChI=1S/C6H4Br2O2/c7-3-1-

5(9)4(8)2-6(3)10/h1-2,9-10H
[1]
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SMILES Oc1cc(Br)c(O)cc1Br

Solubility Profile
2,5-Dibromohydroquinone exhibits moderate solubility in organic solvents.[1] Conversely, its

solubility in water is limited, a characteristic attributed to the hydrophobic nature of the

brominated aromatic structure.[1]

Spectral Information
Various spectral data for 2,5-Dibromohydroquinone are available, which are crucial for its

identification and structural elucidation:

¹³C NMR: Spectra are available for analysis.[3][6]

ATR-IR: Attenuated Total Reflectance Infrared spectra have been recorded.[3][6]

Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry data is also

available.[3][6]

Experimental Protocols
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Detailed experimental protocols for determining the physical properties of organic compounds

like 2,5-Dibromohydroquinone are fundamental for ensuring data accuracy and

reproducibility. Below are generalized methodologies for key experiments.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity and is

determined as the temperature range over which the solid transitions to a liquid.[7]

Methodology:

Sample Preparation: A small, finely powdered sample of 2,5-Dibromohydroquinone is

packed into a capillary tube.

Apparatus: A melting point apparatus, such as a Vernier melt station or a similar calibrated

instrument, is used.[7]

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a steady, slow rate.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire sample becomes a clear liquid is recorded as the end of the

melting range.

Purity Indication: A sharp melting range (typically 1-2°C) indicates a high degree of purity,

while a broad melting range suggests the presence of impurities.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.

Methodology:

Solvent Selection: A range of organic solvents (e.g., acetone, ethyl acetate, methanol) and

water are chosen for the test.[8]
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Sample Preparation: A known mass of 2,5-Dibromohydroquinone is added to a measured

volume of the selected solvent in a test tube or vial.

Equilibration: The mixture is agitated (e.g., using a vortex mixer or magnetic stirrer) and

maintained at a constant temperature to ensure equilibrium is reached.

Observation: The mixture is visually inspected for the presence of undissolved solid. If the

solid dissolves completely, more solute is added incrementally until saturation is reached

(i.e., solid material remains undissolved).

Quantification (Gravimetric Method): For quantitative analysis, a saturated solution is

prepared and allowed to equilibrate. A known volume of the clear supernatant is carefully

removed, and the solvent is evaporated. The mass of the remaining solid is measured to

calculate the solubility in terms of g/100 mL or mol/L.[8]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound like 2,5-Dibromohydroquinone.
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Caption: Workflow for Physical Property Characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b082636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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